Cas no 80180-69-4 (3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI))

• Product name: 3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI)
• CAS No: 80180-69-4
• MF: C₂₀H₂₁N₂O₁₀P
• MW: 480.361906766891
• CID: 721270
• PubChem ID: 196156

3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI)
• [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl (4-methyl-2-oxochromen-7-yl) hydrogen phosphate
• 4-methylumbelliferyl thymidine 3'-phosphate
• 3'-Thymidylic acid, mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester
• 4-Methylumbelliferyl 3-thymidylate
• Tum-3-P
• 80180-70-7
• 4-Methylumbelliferyl thymidine 5'-phosphate
• 5'-Thymidylic acid, mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester
• 1-(2-Deoxy-5-O-{hydroxy[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]phosphoryl}pentofuranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
• DTXSID601001077
• 80180-69-4
• 4MUpT
• 4-Mut-5-P
• Ammonium 4-methylumbelliferyl 5'-thymidylate

• Inchi： InChI=1S/C20H21N2O10P/c1-10-5-18(24)31-15-6-12(3-4-13(10)15)32-33(27,28)29-9-16-14(23)7-17(30-16)22-8-11(2)19(25)21-20(22)26/h3-6,8,14,16-17,23H,7,9H2,1-2H3,(H,27,28)(H,21,25,26)/t14-,16+,17+/m0/s1
• InChI Key： GOWFYSOFDDXKLK-USXIJHARSA-N
• SMILES： CC1=CC(=O)OC2=C1C=CC(=C2)OP(=O)(O)OCC3C(CC(O3)N4C=C(C(=O)NC4=O)C)O

Computed Properties

• Exact Mass: 480.093
• Monoisotopic Mass: 480.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 949
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161Ų
• XLogP3: -0.3

Experimental Properties

• Density: 1.542
• Refractive Index: 1.616